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Compound of Interest

Compound Name:
Tetrabromophenolphthalein ethyl

ester

Cat. No.: B073270 Get Quote

For researchers, scientists, and professionals in drug development, precise chemical

nomenclature is paramount for unambiguous communication and documentation. This guide

provides a detailed exploration of the International Union of Pure and Applied Chemistry

(IUPAC) name for the compound commonly known as Tetrabromophenolphthalein ethyl
ester.

The systematically assigned IUPAC name for Tetrabromophenolphthalein ethyl ester is ethyl

2-[(3,5-dibromo-4-hydroxyphenyl)-(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-

ylidene)methyl]benzoate[1][2][3]. This name precisely describes the molecule's intricate

structure, which is foundational for its use as a pH indicator and in various analytical

methods[1][4].
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Identifier Value

Common Name Tetrabromophenolphthalein ethyl ester

IUPAC Name

ethyl 2-[(3,5-dibromo-4-hydroxyphenyl)-(3,5-

dibromo-4-oxocyclohexa-2,5-dien-1-

ylidene)methyl]benzoate[1][2][3]

Molecular Formula C22H14Br4O4[1][2][5]

CAS Registry Number 1176-74-5[2]

It is important to distinguish the neutral form of the molecule from its salts. For instance, the

potassium salt is identified by the IUPAC name: potassium 2,6-dibromo-4-[(3,5-dibromo-4-

oxocyclohexa-2,5-dien-1-ylidene)[2-(ethoxycarbonyl)phenyl]methyl]benzen-1-olate[6][7][8].

Structural Elucidation through IUPAC Nomenclature
The IUPAC name can be deconstructed to visualize the molecule's architecture. This

systematic naming convention provides a logical framework for understanding the connectivity

of its constituent parts.

Logical relationship of the core components of Tetrabromophenolphthalein ethyl ester.

Experimental Workflow for Compound Identification
The standard experimental workflow to confirm the identity and structure of a chemical

compound like Tetrabromophenolphthalein ethyl ester involves a combination of

spectroscopic and spectrometric techniques.
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Synthesis & Purification

Structural Analysis

Data Confirmation

Chemical Synthesis

Purification
(e.g., Crystallization)

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(MS)

Infrared Spectroscopy
(IR)

Spectral Data Analysis

Structure Elucidation

Comparison with
Reference Data

IUPAC Name Confirmation

Click to download full resolution via product page

A typical experimental workflow for the identification and structural confirmation of a chemical
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b073270?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabromophenolphthalein-ethyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabromophenolphthalein-ethyl-ester
https://webbook.nist.gov/cgi/cbook.cgi?ID=1176-74-5
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4383727.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4383727.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4383727.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6D91NS781O
https://www.jk-sci.com/products/a01143538
https://www.thermofisher.com/order/catalog/product/L12674.06
https://www.thermofisher.com/order/catalog/product/L12674.06
https://www.thermofisher.com/order/catalog/product/151580010
https://www.thermofisher.com/order/catalog/product/151580010
https://www.benchchem.com/product/b073270#iupac-name-for-tetrabromophenolphthalein-ethyl-ester
https://www.benchchem.com/product/b073270#iupac-name-for-tetrabromophenolphthalein-ethyl-ester
https://www.benchchem.com/product/b073270#iupac-name-for-tetrabromophenolphthalein-ethyl-ester
https://www.benchchem.com/product/b073270#iupac-name-for-tetrabromophenolphthalein-ethyl-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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